Boron manganese oxide (B4MnO7)

• InChI: InChI=1S/B.Mn.O/q;+2;-2
• InChI Key: UUXDVNFJAYOINB-UHFFFAOYSA-N
• Canonical SMILES: [B].[O-2].[Mn+2]
• Molecular Formula: BMnO
• Related CAS: 12258-53-6 (Parent), 1303-95-3 (Parent)
• Molecular Weight: 81.75 g/mol
• CAS No.: 12228-91-0

Description

Boron manganese oxide (B4MnO7) is a compound that combines boron, manganese, and oxygen. It is known for its unique properties and potential applications in various fields, including energy storage, catalysis, and materials science. The compound’s structure and composition allow it to exhibit interesting chemical and physical behaviors, making it a subject of scientific research and industrial interest.

Preparation Methods

Synthetic Routes and Reaction Conditions: Boron manganese oxide can be synthesized through various methods. One common approach involves the sol-gel process, where manganese salts and boron sources are mixed in a solution, followed by gelation and calcination at high temperatures. Another method includes the use of mechanical grinding to prepare ultra-thin boron nanosheets, which are then combined with manganese oxide under controlled conditions .

Industrial Production Methods: In industrial settings, the production of boron manganese oxide may involve large-scale sol-gel processes or chemical vapor deposition techniques. These methods ensure the consistent quality and purity of the compound, which is essential for its application in advanced technologies.

Chemical Reactions Analysis

Types of Reactions: Boron manganese oxide undergoes various chemical reactions, including oxidation, reduction, and substitution. The compound’s reactivity is influenced by the oxidation states of manganese and the presence of boron-oxygen bonds.

Common Reagents and Conditions: Typical reagents used in reactions with boron manganese oxide include hydrogen, oxygen, and various organic compounds. Reaction conditions such as temperature, pressure, and the presence of catalysts play a crucial role in determining the reaction pathways and products .

Major Products Formed: The major products formed from reactions involving boron manganese oxide depend on the specific reaction conditions. For example, oxidation reactions may yield higher oxidation state manganese oxides, while reduction reactions can produce lower oxidation state compounds.

Scientific Research Applications

Boron manganese oxide has a wide range of scientific research applications:

Energy Storage: The compound is used in the development of advanced batteries and supercapacitors due to its high surface area and excellent electrochemical properties

Catalysis: It serves as a catalyst in various chemical reactions, including the oxygen reduction reaction, which is crucial for fuel cell technology.

Materials Science: Boron manganese oxide is studied for its potential use in creating new materials with unique mechanical and electronic properties.

Biology and Medicine:

Mechanism of Action

The mechanism by which boron manganese oxide exerts its effects involves the interaction of manganese and boron with other chemical species. High-valent manganese-oxo intermediates play a significant role in oxidation reactions, contributing to the compound’s catalytic activity. The electron transfer capabilities of boron-oxygen bonds also enhance the compound’s reactivity and stability in various chemical environments .

Comparison with Similar Compounds

Manganese Oxide (MnO2): Known for its use in batteries and as a catalyst, manganese oxide shares some properties with boron manganese oxide but lacks the unique contributions of boron.

Boron Nitride (BN): This compound is used in high-temperature applications and has excellent thermal and chemical stability, but its properties differ significantly from those of boron manganese oxide.

Boron Carbide (B4C): Known for its hardness and use in abrasive materials, boron carbide has different applications compared to boron manganese oxide

Uniqueness: Boron manganese oxide stands out due to the synergistic effects of boron and manganese, which enhance its catalytic and electrochemical properties. The combination of these elements results in a compound with unique reactivity and potential for various advanced applications.